Cas no 83803-57-0 (Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-)
83803-57-0 structure
Product Name:Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
CAS No:83803-57-0
MF:C8H8BrClO
MW:235.505520820618
CID:725593
PubChem ID:3019336
Update Time:2024-03-01
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
- 1-bromo-4-chloro-2-methoxy-3-methylbenzene
- 1-bromo-4-chloro-2-methoxy-5-methylbenzene
- 3-BROMO-6-CHLORO-2-METHOXYTOLUENE
- 5-Bromo-2-chloro-4-methoxy-1-methylbenzene
- Einecs 280-876-0
-
- Inchi: 1S/C8H8BrClO/c1-5-3-6(9)8(11-2)4-7(5)10/h3-4H,1-2H3
- InChI Key: XEWYQQVCBDHBQC-UHFFFAOYSA-N
- SMILES: C1(Br)=CC(C)=C(Cl)C=C1OC
Computed Properties
- Exact Mass: 233.945
- Monoisotopic Mass: 233.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.492
- Boiling Point: 252.3°C at 760 mmHg
- Flash Point: 106.4°C
- Refractive Index: 1.55
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR0055XT-500mg |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- |
83803-57-0 | 500mg |
$475.00 | 2023-12-14 | ||
| Aaron | AR0055XT-1g |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- |
83803-57-0 | 1g |
$633.00 | 2023-12-14 | ||
| A2B Chem LLC | AC39877-250mg |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- |
83803-57-0 | 97% | 250mg |
$227.00 | 2024-04-19 | |
| A2B Chem LLC | AC39877-500mg |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- |
83803-57-0 | 97% | 500mg |
$310.00 | 2024-04-19 | |
| A2B Chem LLC | AC39877-1g |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- |
83803-57-0 | 97% | 1g |
$419.00 | 2024-04-19 | |
| A2B Chem LLC | AC39877-5g |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- |
83803-57-0 | 97% | 5g |
$1408.00 | 2024-04-19 | |
| A2B Chem LLC | AC39877-10g |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- |
83803-57-0 | 97% | 10g |
$2368.00 | 2024-04-19 | |
| abcr | AB607020-250mg |
1-Bromo-4-chloro-2-methoxy-5-methylbenzene; . |
83803-57-0 | 250mg |
€317.30 | 2025-04-16 | ||
| abcr | AB607020-1g |
1-Bromo-4-chloro-2-methoxy-5-methylbenzene; . |
83803-57-0 | 1g |
€582.80 | 2025-04-16 | ||
| abcr | AB607020-5g |
1-Bromo-4-chloro-2-methoxy-5-methylbenzene; . |
83803-57-0 | 5g |
€1942.80 | 2025-04-16 |
Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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